2-Amino-5-methyl-1,3,4-thiadiazole hydrochloride
Overview
Description
2-Amino-5-methyl-1,3,4-thiadiazole hydrochloride is a chemical compound that is widely used in scientific research. It has been found to have a range of biochemical and physiological effects, making it useful in a variety of applications.
Scientific Research Applications
Corrosion Inhibition
2-Amino-5-methyl-1,3,4-thiadiazole hydrochloride and its derivatives have been widely studied for their corrosion inhibiting properties. In various studies, these compounds have been synthesized and evaluated for preventing corrosion of metals like mild steel and copper in acidic environments. They have demonstrated significant efficiency in inhibiting corrosion, attributed to their adsorption on metal surfaces and forming protective barriers. This property is particularly useful in industrial applications where metal corrosion can be a significant issue (Quraishi & Khan, 2005; Attou et al., 2020).
Synthesis of Antimicrobial Agents
The compound has been used as a starting material for synthesizing various derivatives with potential antimicrobial properties. Research indicates that formazans derived from 2-Amino-5-methyl-1,3,4-thiadiazole hydrochloride exhibit moderate activity against bacterial and fungal strains, which can be further explored for developing new antimicrobial agents (Sah et al., 2014).
Inhibition of Bronze Corrosion
In addition to steel and copper, the thiadiazole derivatives have also been found effective in inhibiting bronze corrosion. Studies involving different thiadiazole derivatives, including 2-mercapto-5-methyl-1,3,4-thiadiazole, have shown that they decrease both cathodic and anodic current densities on bronze surfaces, indicating a significant reduction in corrosion rates. This has applications in preserving bronze artifacts and in industrial settings (Varvara et al., 2008).
Pharmaceutical Applications
While your request excludes information related to drug use, dosage, and side effects, it's worth noting that derivatives of 2-Amino-5-methyl-1,3,4-thiadiazole hydrochloride have been studied for various pharmacological activities. These include potential antidepressant and anxiolytic effects, as well as other therapeutic applications (Clerici et al., 2001).
properties
IUPAC Name |
5-methyl-1,3,4-thiadiazol-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5N3S.ClH/c1-2-5-6-3(4)7-2;/h1H3,(H2,4,6);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZDQYTCLIDBNEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6ClN3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10206455 |
Source
|
| Record name | 1,3,4-Thiadiazole, 2-amino-5-methyl-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10206455 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-methyl-1,3,4-thiadiazole hydrochloride | |
CAS RN |
57772-19-7 |
Source
|
| Record name | 1,3,4-Thiadiazole, 2-amino-5-methyl-, hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057772197 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC28905 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28905 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,3,4-Thiadiazole, 2-amino-5-methyl-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10206455 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-5-methyl-1,3,4-thiadiazole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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